Cas no 2121514-55-2 (2-Chloro-4-(phenoxy)phenylboronic acid)

• Product Name: 2-Chloro-4-(phenoxy)phenylboronic acid
• CAS No: 2121514-55-2
• MF: C₁₂H₁₀BClO₃
• MW: 248.470002651215
• MDL: MFCD30344663
• CID: 5078788
• Update Time: 2026-03-01

2-Chloro-4-(phenoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(phenoxy)phenylboronic acid
• Boronic acid, B-(2-chloro-4-phenoxyphenyl)-
• (2-Chloro-4-phenoxyphenyl)boronic acid

• MDL： MFCD30344663
• Inchi： 1S/C12H10BClO3/c14-12-8-10(6-7-11(12)13(15)16)17-9-4-2-1-3-5-9/h1-8,15-16H
• InChI Key： UJJWOUPARNIKCS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1B(O)O)OC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Topological Polar Surface Area: 49.7

Additional information on 2-Chloro-4-(phenoxy)phenylboronic acid

2-Chloro-4-(Phenoxy)Phenylboronic Acid: A Comprehensive Overview

2-Chloro-4-(phenoxy)phenylboronic acid, also known by its CAS number 2121514-55-2, is a versatile compound with significant applications in organic synthesis and materials science. This compound is a derivative of phenylboronic acid, featuring a chlorine atom at the 2-position and a phenoxy group at the 4-position of the phenyl ring. Its structure makes it highly reactive in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, which has revolutionized the field of organic chemistry.

The synthesis of 2-chloro-4-(phenoxy)phenylboronic acid typically involves multi-step processes, often starting from chlorobenzene derivatives. The introduction of the phenoxy group is achieved through nucleophilic aromatic substitution or other coupling reactions, followed by boronation to introduce the boronic acid functionality. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production.

In terms of applications, 2-chloro-4-(phenoxy)phenylboronic acid is widely used in the construction of biaryl compounds, which are critical intermediates in pharmaceuticals, agrochemicals, and advanced materials. For instance, it has been employed in the synthesis of novel anticancer agents and pesticides with enhanced bioactivity. The compound's ability to undergo various cross-coupling reactions has also made it a valuable tool in the development of functional materials, such as organic light-emitting diodes (OLEDs) and conductive polymers.

Recent studies have highlighted the potential of 2-chloro-4-(phenoxy)phenylboronic acid in click chemistry and other modular synthetic strategies. Researchers have demonstrated its utility in constructing complex molecular architectures with high precision and efficiency. Moreover, its compatibility with diverse coupling partners has expanded its applicability across multiple disciplines.

The chemical properties of 2-chloro-4-(phenoxy)phenylboronic acid are well-documented, with a molecular weight of approximately 236.0 g/mol and a melting point around 180°C. Its solubility in common organic solvents facilitates its use in various reaction conditions. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

In conclusion, 2-chloro-4-(phenoxy)phenylboronic acid stands as a pivotal compound in modern organic synthesis. Its unique reactivity and versatility continue to drive innovation across multiple fields, making it an essential component in the chemist's toolkit.